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Compound of Interest

Compound Name: 1-Bromotetradecane-D29

Cat. No.: B565775

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of 1-Bromotetradecane-D29 (CAS Number: 347841-80-9). As a deuterated analogue of 1-
Bromotetradecane, this compound is a valuable tool in metabolic studies, pharmacokinetic
research, and as an internal standard for quantitative analysis by mass spectrometry.

Core Physicochemical Data

1-Bromotetradecane-D29 is the isotope-labeled version of 1-Bromotetradecane, where 29
hydrogen atoms have been replaced by deuterium. This substitution results in a significant
increase in molecular weight. While specific, experimentally determined physical constants
(such as boiling point and density) for the deuterated species are not readily available in
published literature, the data for its non-deuterated isotopologue, 1-Bromotetradecane, serves
as a critical reference point. The physical properties are expected to be very similar, with slight
variations due to the kinetic isotope effect and increased mass.

Quantitative Data Summary

The following table summarizes the available quantitative data for 1-Bromotetradecane-D29
and its non-deuterated counterpart for comparison.
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1-Bromotetradecane (for

Physical Characteristic 1-Bromotetradecane-D29

reference)
CAS Number 347841-80-9 112-71-0
Molecular Formula C14D29Br C14H20Br
Molecular Weight 306.46 g/mol [1] 277.28 g/mol [2][3][4]

) Clear, colorless to pale yellow

Appearance Data not available o

liquid[5][6]
Melting Point Data not available 5 -6 °C[2][4]
Boiling Point Data not available 175-178 °C @ 20 mmHg[2][4]
Density Data not available ~0.932 g/mL at 25 °C[2][4]
Refractive Index Data not available ~1.460 at 20 °C[2][4][5]

N ) Insoluble in water; Soluble in

Solubility Data not available

organic solvents[6]

Experimental Workflow for Characterization

The characterization of a stable isotope-labeled compound like 1-Bromotetradecane-D29
follows a logical workflow to ensure purity and confirm its physical properties before use in
sensitive research applications.
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(Synthesis or Purchase)

Purity and Identity Verification

Mass Spectrometry
(Confirm MW and Isotopic Enrichment)

'
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'
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'

Boiling Point Measurement
(Distillation under Reduced Pressure)

'

Density Measurement
(Pycnometer or Digital Density Meter)

'

Refractive Index Measurement
(Abbe Refractometer)
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Technical Datasheet Generation
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Workflow for Physicochemical Characterization.
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Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
characteristics listed above. These protocols are generally applicable for liquid alkyl halides.

Determination of Melting Point

The melting point, or more accurately for this substance, the freezing point, is determined using
a calibrated digital melting point apparatus.

o Objective: To determine the temperature range over which the substance transitions from a
solid to a liquid.

» Methodology:

o A small, purified sample of the liquid is introduced into a capillary tube, which is then flash-
frozen.

o The capillary tube is placed into the heating block of the melting point apparatus.

o The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) while being
observed through a magnifying lens.

o The temperature at which the first drop of liquid appears and the temperature at which the
entire solid mass turns into a clear liquid are recorded. This range is reported as the
melting point. For a pure substance, this range is typically narrow.

Determination of Boiling Point

Due to the high boiling point of long-chain alkyl halides at atmospheric pressure, the boiling
point is typically measured under reduced pressure (vacuum) to prevent decomposition.

o Objective: To determine the temperature at which the vapor pressure of the liquid equals the
applied pressure.

» Methodology:
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o A small quantity of the sample is placed in a distillation flask connected to a vacuum pump
and a manometer.

o The pressure of the system is lowered to a stable, known value (e.g., 20 mmHg).
o The flask is gently heated.

o The temperature of the vapor is measured with a thermometer as the liquid begins to boil
and condense in the distillation column.

o The recorded temperature and pressure constitute the boiling point under reduced
pressure. This can be extrapolated to atmospheric pressure using a nomograph if
required.

Determination of Density

The density of a liquid is its mass per unit volume and is typically measured at a standard
temperature, such as 25 °C.

o Objective: To accurately measure the mass-to-volume ratio of the substance.
¢ Methodology (using a pycnometer):

o The mass of a clean, dry pycnometer (a glass flask with a precise, known volume) is
accurately measured.

o The pycnometer is filled with the sample liquid, ensuring no air bubbles are present, and
brought to a constant temperature (e.g., 25 °C) in a water bath.

o The pycnometer filled with the sample is weighed again.
o The mass of the sample is determined by subtracting the mass of the empty pycnometer.

o Density is calculated by dividing the mass of the sample by the known volume of the
pycnometer.

Determination of Refractive Index
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The refractive index is a dimensionless number that describes how fast light travels through the
material. It is a characteristic property of a pure substance.

e Objective: To measure the extent to which the substance bends light.
o Methodology (using an Abbe refractometer):

o The refractometer is calibrated using a standard of known refractive index (e.g., distilled
water).

o Afew drops of the sample are placed on the prism surface of the refractometer.

o The prism is closed, and the sample is allowed to equilibrate to the instrument's
temperature (typically 20 °C).

o Lightis passed through the sample, and the user adjusts the instrument until the dividing
line between light and dark fields is sharp and centered in the crosshairs of the eyepiece.

o The refractive index is read directly from the instrument's calibrated scale.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b565775#1-bromotetradecane-d29-physical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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